![molecular formula C5H7FN4 B070423 6-Fluoro-N2-methylpyrimidine-2,4-diamine CAS No. 165258-67-3](/img/structure/B70423.png)
6-Fluoro-N2-methylpyrimidine-2,4-diamine
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Overview
Description
6-Fluoro-N2-methylpyrimidine-2,4-diamine, also known as FM2-4, is a chemical compound that has been widely studied for its potential applications in the field of pharmaceuticals and biotechnology. This compound belongs to the class of pyrimidine derivatives and has a molecular formula of C6H7FN4.
Mechanism of Action
The mechanism of action of 6-Fluoro-N2-methylpyrimidine-2,4-diamine involves the inhibition of dihydrofolate reductase (DHFR), an enzyme that is essential for the synthesis of DNA. By inhibiting DHFR, this compound disrupts the process of DNA synthesis, leading to cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and high selectivity towards cancer cells. This compound has also been shown to have minimal effects on normal cells, making it a promising candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-Fluoro-N2-methylpyrimidine-2,4-diamine is its high potency against cancer cells. This compound has also been shown to have a low risk of developing resistance, which is a major limitation of many cancer drugs. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 6-Fluoro-N2-methylpyrimidine-2,4-diamine. One area of focus could be the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research could be the development of novel drug delivery systems to improve the solubility and bioavailability of this compound. Additionally, further studies could be conducted to investigate the potential of this compound in combination with other anticancer agents to enhance its therapeutic efficacy.
Synthesis Methods
The synthesis of 6-Fluoro-N2-methylpyrimidine-2,4-diamine involves the reaction of 6-chloro-2,4-diaminopyrimidine with methyl iodide and potassium carbonate in an aprotic solvent. This reaction results in the formation of this compound as a white crystalline solid.
Scientific Research Applications
6-Fluoro-N2-methylpyrimidine-2,4-diamine has been extensively studied for its potential use as an anticancer agent. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Properties
IUPAC Name |
6-fluoro-2-N-methylpyrimidine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7FN4/c1-8-5-9-3(6)2-4(7)10-5/h2H,1H3,(H3,7,8,9,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSJMBJXOUUCDFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC(=CC(=N1)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7FN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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